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Compound of Interest

Compound Name: 1,2,3-Trimethyldiaziridine

Cat. No.: B15419450 Get Quote

CAS Number: 113604-56-1[1]

This document provides a summary of the available technical information for 1,2,3-
trimethyldiaziridine. Due to the limited published research on this specific compound, a

comprehensive in-depth guide with extensive experimental protocols and biological pathway

analysis is not currently feasible.

Chemical and Physical Properties
A summary of the key computed physical and chemical properties of 1,2,3-trimethyldiaziridine
is presented below.

Property Value Source

Molecular Formula C₄H₁₀N₂ PubChem[1]

Molecular Weight 86.14 g/mol PubChem[1]

IUPAC Name 1,2,3-trimethyldiaziridine PubChem[1]

SMILES CC1N(N1C)C PubChem[1]

InChI
InChI=1S/C4H10N2/c1-4-

5(2)6(4)3/h4H,1-3H3
PubChem[1]

InChIKey
JQSQQLRRMMWUKE-

UHFFFAOYSA-N
PubChem[1]

DSSTox Substance ID DTXSID70336702 PubChem[1]
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Synthesis and Experimental Data
Detailed, peer-reviewed experimental protocols for the synthesis of 1,2,3-trimethyldiaziridine
are not readily available in the public domain. The molecular structure of 1,2,3-
trimethyldiaziridine has been determined using gas-phase electron diffraction data,

supplemented by spectral and quantum chemical calculations. These studies indicate that the

methyl groups attached to the nitrogen atoms of the diaziridine ring are in a trans position.[2]

Spectral Information: Publicly available spectral data for 1,2,3-trimethyldiaziridine includes:

¹³C NMR Spectra: Available through Wiley-VCH GmbH.[1]

GC-MS Data: Available from the NIST Mass Spectrometry Data Center.[1]

Biological Activity and Signaling Pathways
There is currently no available information in the scientific literature regarding the biological

activity or signaling pathways associated with 1,2,3-trimethyldiaziridine. Research on related

heterocyclic compounds, such as aziridines and 1,2,3-triazoles, is extensive; however, this

information is not directly applicable to 1,2,3-trimethyldiaziridine.[3][4]

Logical Relationship Diagram
The following diagram illustrates the typical workflow for chemical compound characterization,

which would be applicable to 1,2,3-trimethyldiaziridine should further research be conducted.
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General Workflow for Chemical Compound Characterization
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Caption: Workflow for Compound Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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